Cas no 1089577-42-3 (6-[1-(4-methylbenzenesulfonyl)-3-phenyl-4,5-dihydro-1H-pyrazol-5-yl]quinoxaline)
6-[1-(4-methylbenzenesulfonyl)-3-phenyl-4,5-dihydro-1H-pyrazol-5-yl]quinoxaline Chemical and Physical Properties
Names and Identifiers
-
- 6-[4,5-Dihydro-1-[(4-methylphenyl)sulfonyl]-3-phenyl-1H-pyrazol-5-yl]quinoxaline
- 6-[1-(4-methylbenzenesulfonyl)-3-phenyl-4,5-dihydro-1H-pyrazol-5-yl]quinoxaline
-
- Inchi: 1S/C24H20N4O2S/c1-17-7-10-20(11-8-17)31(29,30)28-24(16-22(27-28)18-5-3-2-4-6-18)19-9-12-21-23(15-19)26-14-13-25-21/h2-15,24H,16H2,1H3
- InChI Key: VCFUCTWVAYGLKT-UHFFFAOYSA-N
- SMILES: N1C2C(=CC(C3N(S(C4=CC=C(C)C=C4)(=O)=O)N=C(C4=CC=CC=C4)C3)=CC=2)N=CC=1
Experimental Properties
- Density: 1.33±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 629.9±65.0 °C(Predicted)
- pka: 0.14±0.30(Predicted)
6-[1-(4-methylbenzenesulfonyl)-3-phenyl-4,5-dihydro-1H-pyrazol-5-yl]quinoxaline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3371-0264-2μmol |
6-[1-(4-methylbenzenesulfonyl)-3-phenyl-4,5-dihydro-1H-pyrazol-5-yl]quinoxaline |
1089577-42-3 | 90%+ | 2μmol |
$57.0 | 2023-07-28 | |
| Life Chemicals | F3371-0264-5μmol |
6-[1-(4-methylbenzenesulfonyl)-3-phenyl-4,5-dihydro-1H-pyrazol-5-yl]quinoxaline |
1089577-42-3 | 90%+ | 5μmol |
$63.0 | 2023-07-28 | |
| Life Chemicals | F3371-0264-10μmol |
6-[1-(4-methylbenzenesulfonyl)-3-phenyl-4,5-dihydro-1H-pyrazol-5-yl]quinoxaline |
1089577-42-3 | 90%+ | 10μmol |
$69.0 | 2023-07-28 | |
| Life Chemicals | F3371-0264-20μmol |
6-[1-(4-methylbenzenesulfonyl)-3-phenyl-4,5-dihydro-1H-pyrazol-5-yl]quinoxaline |
1089577-42-3 | 90%+ | 20μmol |
$79.0 | 2023-07-28 | |
| Life Chemicals | F3371-0264-1mg |
6-[1-(4-methylbenzenesulfonyl)-3-phenyl-4,5-dihydro-1H-pyrazol-5-yl]quinoxaline |
1089577-42-3 | 90%+ | 1mg |
$54.0 | 2023-07-28 | |
| Life Chemicals | F3371-0264-2mg |
6-[1-(4-methylbenzenesulfonyl)-3-phenyl-4,5-dihydro-1H-pyrazol-5-yl]quinoxaline |
1089577-42-3 | 90%+ | 2mg |
$59.0 | 2023-07-28 | |
| Life Chemicals | F3371-0264-3mg |
6-[1-(4-methylbenzenesulfonyl)-3-phenyl-4,5-dihydro-1H-pyrazol-5-yl]quinoxaline |
1089577-42-3 | 90%+ | 3mg |
$63.0 | 2023-07-28 | |
| Life Chemicals | F3371-0264-4mg |
6-[1-(4-methylbenzenesulfonyl)-3-phenyl-4,5-dihydro-1H-pyrazol-5-yl]quinoxaline |
1089577-42-3 | 90%+ | 4mg |
$66.0 | 2023-07-28 | |
| Life Chemicals | F3371-0264-5mg |
6-[1-(4-methylbenzenesulfonyl)-3-phenyl-4,5-dihydro-1H-pyrazol-5-yl]quinoxaline |
1089577-42-3 | 90%+ | 5mg |
$69.0 | 2023-07-28 | |
| Life Chemicals | F3371-0264-10mg |
6-[1-(4-methylbenzenesulfonyl)-3-phenyl-4,5-dihydro-1H-pyrazol-5-yl]quinoxaline |
1089577-42-3 | 90%+ | 10mg |
$79.0 | 2023-07-28 |
6-[1-(4-methylbenzenesulfonyl)-3-phenyl-4,5-dihydro-1H-pyrazol-5-yl]quinoxaline Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Additional information on 6-[1-(4-methylbenzenesulfonyl)-3-phenyl-4,5-dihydro-1H-pyrazol-5-yl]quinoxaline
6-[1-(4-Methylbenzenesulfonyl)-3-phenyl-4,5-dihydro-1H-pyrazol-5-yl]quinoxaline (CAS No. 1089577-42-3): An Overview of Its Structure, Synthesis, and Biological Applications
6-[1-(4-Methylbenzenesulfonyl)-3-phenyl-4,5-dihydro-1H-pyrazol-5-yl]quinoxaline (CAS No. 1089577-42-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of quinoxaline derivatives, which are known for their diverse biological activities, including antitumor, anti-inflammatory, and antimicrobial properties. The unique structure of this compound, characterized by the presence of a quinoxaline core and a substituted pyrazole ring, makes it a promising candidate for various therapeutic applications.
The chemical structure of 6-[1-(4-Methylbenzenesulfonyl)-3-phenyl-4,5-dihydro-1H-pyrazol-5-yl]quinoxaline is composed of a quinoxaline moiety linked to a 4,5-dihydro-1H-pyrazole ring through a carbon atom. The pyrazole ring is further substituted with a 4-methylbenzenesulfonyl group and a phenyl group. This intricate arrangement of functional groups imparts specific chemical and biological properties to the compound, making it an interesting subject for detailed investigation.
The synthesis of 6-[1-(4-Methylbenzenesulfonyl)-3-phenyl-4,5-dihydro-1H-pyrazol-5-yl]quinoxaline typically involves multi-step reactions. One common approach is to start with the preparation of the 4,5-dihydro-1H-pyrazole derivative by condensing an appropriate hydrazine with an acetylene derivative. The resulting pyrazole is then functionalized with the 4-methylbenzenesulfonyl group and the phenyl group. Finally, the quinoxaline moiety is introduced through a coupling reaction with an appropriate quinoxaline precursor. This synthetic route has been optimized in several studies to improve yield and purity.
In recent years, 6-[1-(4-Methylbenzenesulfonyl)-3-phenyl-4,5-dihydro-1H-pyrazol-5-yl]quinoxaline has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its antitumor activity. Research has shown that this compound exhibits significant cytotoxic effects against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the induction of apoptosis and cell cycle arrest, which are crucial processes in cancer therapy.
Beyond its antitumor properties, 6-[1-(4-Methylbenzenesulfonyl)-3-phenyl-4,5-dihydro-1H-pyrazol-5-yl]quinoxaline has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in macrophages. These findings suggest that it may have potential as an anti-inflammatory agent for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.
The antimicrobial activity of 6-[1-(4-Methylbenzenesulfonyl)-3-phenyl-4,5-dihydro-1H-pyrazol-5-yl]quinoxaline has also been explored. Studies have shown that it exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. This property makes it a promising candidate for developing new antibiotics to combat drug-resistant bacterial infections.
In addition to its biological activities, the pharmacokinetic properties of 6-[1-(4-Methylbenzenesulfonyl)-3-phenyl-4,5-dihydro-1H-pyrazol-5-yl]quinoxaline have been evaluated in preclinical studies. These studies have demonstrated that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It shows good oral bioavailability and low toxicity in animal models, which are important considerations for its potential use in clinical settings.
The structural modifications of 6-[1-(4-Methylbenzenesulfonyl)-3-phenyl-4,5-dihydro-1H-pyrazol-5-y l]quinoxaline have also been explored to enhance its biological activities and pharmacological properties. For example, substituting different functional groups on the quinoxaline or pyrazole rings can lead to compounds with improved potency or selectivity. These efforts aim to optimize the therapeutic potential of this class of compounds.
In conclusion, 6-[1-(4-Methylbenzenesulfonyl)-3 -phenyl - 4 , 5 - dihydro - 1 H - pyra z ol - 5 - y l ]qu i nox al ine strong > (CAS No . 1089577 - 42 - 3 ) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research . Its unique structure , combined with its diverse biological activities , makes it an important subject for further investigation . Ongoing research continues to uncover new insights into its mechanisms of action , pharmacological properties , and potential therapeutic applications . As our understanding of this compound deepens , it holds promise for contributing to the development of novel treatments for various diseases . p >
1089577-42-3 (6-[1-(4-methylbenzenesulfonyl)-3-phenyl-4,5-dihydro-1H-pyrazol-5-yl]quinoxaline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)